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Compound of Interest

Compound Name: 7-Aminoclonazepam-13C6

Cat. No.: B15558657 Get Quote

This technical guide provides an in-depth overview of 7-Aminoclonazepam-¹³C₆, a stable

isotope-labeled internal standard crucial for the accurate quantification of 7-aminoclonazepam,

the primary metabolite of the benzodiazepine clonazepam. This document is intended for

researchers, scientists, and drug development professionals involved in pharmacokinetic

studies, clinical toxicology, and forensic analysis.

Commercial Availability
The primary commercial supplier identified for 7-Aminoclonazepam-¹³C₆ is MedchemExpress.

While other suppliers offer deuterated (d₄) and unlabeled versions of 7-aminoclonazepam, the

¹³C₆ variant is more specialized.

Supplier Product Name CAS Number Notes

MedchemExpress
7-Aminoclonazepam-

¹³C₆
1538556-05-6

Stable isotope-labeled

compound intended

for research use.[1]

Physicochemical and Analytical Data
Accurate quantification of 7-aminoclonazepam is critical in clinical and forensic settings. The

use of a stable isotope-labeled internal standard such as 7-Aminoclonazepam-¹³C₆ is the gold

standard for mass spectrometry-based assays, as it co-elutes with the analyte and

compensates for matrix effects and variations in sample processing.
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Property Value Source

Chemical Formula C₉¹³C₆H₁₂ClN₃O MedchemExpress[1]

Molecular Weight 291.68 g/mol MedchemExpress[1]

Unlabeled CAS Number 4959-17-5 MedchemExpress[1]

Labeled CAS Number 1538556-05-6 MedchemExpress[1]

Synonyms
Aminoclonazepam,

Chloraminazepam

Note: Detailed quantitative data such as isotopic enrichment and purity for 7-

Aminoclonazepam-¹³C₆ are typically provided in the Certificate of Analysis (CoA) from the

supplier and are not publicly available.

Metabolic Pathway of Clonazepam
Clonazepam undergoes metabolism in the body, primarily through the reduction of its 7-nitro

group to form the active metabolite, 7-aminoclonazepam.[2] Understanding this pathway is

fundamental for interpreting toxicological and pharmacokinetic data.

Clonazepam Hepatic Nitroreduction
(CYP450 Enzymes) 7-Aminoclonazepam

Click to download full resolution via product page

Metabolic conversion of Clonazepam to 7-Aminoclonazepam.

Experimental Protocol: Quantification of 7-
Aminoclonazepam in Biological Matrices
The following is a representative experimental protocol for the quantification of 7-

aminoclonazepam in biological samples (e.g., blood, urine) using Solid-Phase Extraction (SPE)

and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with 7-

Aminoclonazepam-¹³C₆ as an internal standard. This protocol is adapted from established

methods for benzodiazepine analysis.[2][3]
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Sample Preparation: Solid-Phase Extraction (SPE)
Solid-phase extraction is a robust method for isolating 7-aminoclonazepam from complex

biological matrices.

a. Materials and Reagents:

Biological matrix (e.g., 1 mL of blood or urine)

7-Aminoclonazepam-¹³C₆ internal standard solution

Phosphate buffer (pH 6.0)

SPE columns (e.g., C18 or mixed-mode cation exchange)

Acetonitrile

Methanol

Ethyl acetate

Ammonium hydroxide

b. Procedure:

Spike the biological sample with a known concentration of 7-Aminoclonazepam-¹³C₆ internal

standard.

Add phosphate buffer to the sample and vortex.

Condition the SPE column with methanol followed by water.

Load the sample onto the SPE column.

Wash the column with a solution of acetonitrile in phosphate buffer to remove interfering

substances.[4]

Elute the analyte and internal standard with ethyl acetate.[4]
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Evaporate the eluate to dryness under a stream of nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis
a. Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Tandem Mass Spectrometer (e.g., Triple Quadrupole)

b. Chromatographic Conditions (Representative):

Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 2.7 µm)

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient: A linear gradient from low to high organic phase (acetonitrile) over several minutes.

Flow Rate: 0.4 mL/min

Injection Volume: 5-10 µL

c. Mass Spectrometry Conditions (Representative):

Ionization Mode: Electrospray Ionization (ESI), positive mode

Multiple Reaction Monitoring (MRM) Transitions:

7-Aminoclonazepam: Precursor ion (Q1) m/z 286.1 → Product ion (Q3) m/z 222.1

7-Aminoclonazepam-¹³C₆ (Internal Standard): Precursor ion (Q1) m/z 292.1 → Product ion

(Q3) m/z 228.1

Data Analysis: The concentration of 7-aminoclonazepam in the sample is determined by

calculating the peak area ratio of the analyte to the internal standard and comparing it to a
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calibration curve prepared with known concentrations of the analyte and a constant

concentration of the internal standard.

Experimental Workflow
The following diagram illustrates the general workflow for the quantification of 7-

aminoclonazepam using an internal standard and LC-MS/MS.
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Workflow for 7-Aminoclonazepam quantification.
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This technical guide provides a foundational understanding of 7-Aminoclonazepam-¹³C₆ and its

application in quantitative analysis. For specific applications, researchers should refer to the

detailed product information provided by the supplier and validate the analytical method

according to established guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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